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Compound of Interest

Compound Name: 1,3-Bis(4-bromophenyl)propanone

Cat. No.: B1268880

A definitive crystal structure for 1,3-Bis(4-bromophenyl)propanone has been reported,
although access to the primary research article containing the full crystallographic data and
detailed experimental protocols is limited. This guide provides a summary of the available
information based on existing literature and database references.

Physicochemical Properties

Basic physicochemical data for 1,3-Bis(4-bromophenyl)propanone is summarized in the
table below.

Property Value

Molecular Formula C15H12Br20

Molecular Weight 368.06 g/mol

IUPAC Name 1,3-bis(4-bromophenyl)propan-1-one
CAS Number 54523-47-6

Appearance White to light yellow powder/crystal
Melting Point 117.0to 121.0 °C

Crystal Structure

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1268880?utm_src=pdf-interest
https://www.benchchem.com/product/b1268880?utm_src=pdf-body
https://www.benchchem.com/product/b1268880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

While the full crystallographic data from the primary source is not readily available, a published
work by Varughese and Draper in Crystal Growth & Design (2010) is cited as containing the
crystal structure of 1,3-bis(4-bromophenyl)acetone (a synonym for 1,3-Bis(4-
bromophenyl)propanone). Further investigation is required to obtain the detailed
crystallographic tables from this source.

For illustrative purposes, the closely related compound, 1,3-Bis(4-bromophenyl)propane, has
been structurally characterized. It crystallizes in the monoclinic P21 space group. This
information may provide some insight into the potential packing and conformational
preferences of the propanone derivative, though direct extrapolation is not a substitute for the
experimental data of the target compound.

Experimental Protocols

Detailed experimental protocols for the synthesis and crystallization of 1,3-Bis(4-
bromophenyl)propanone are not available in the public domain at this time. However, several
synthetic routes have been proposed.

lllustrative Synthetic Workflow

The following diagram outlines a general synthetic approach to 1,3-diaryl propanones. Note
that this is a generalized representation and specific reagents and conditions for 1,3-Bis(4-
bromophenyl)propanone may vary.
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General Synthesis of 1,3-Diaryl Propanones

Starting Materials

Aryl Aldehyde Aryl Methyl Ketone

Step 1: Claisen-Schmidt Condensation

Chalcone Formation

e.g., Catalytic Hydrogenation

Reduction

1,3-Diaryl Propanone Formation

Purification

Crystallization

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 1,3-diaryl propanones.

Data Presentation

Due to the limited access to the primary research article, a comprehensive table of quantitative
crystallographic data (unit cell parameters, bond lengths, angles, etc.) for 1,3-Bis(4-
bromophenyl)propanone cannot be provided at this time. Researchers are encouraged to
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consult the 2010 Crystal Growth & Design article by Varughese and Draper for this detailed
information.

Logical Relationships in Structural Analysis

The process of determining and analyzing a crystal structure follows a logical workflow. The
diagram below illustrates the key steps involved, from initial synthesis to final structural
validation.

Crystal Structure Determination Workflow

Synthesis of Compound

Growth of Single Crystals

X-ray Diffraction Data Collection

Structure Solution (e.g., Direct Methods)

Structure Refinement (Least-Squares)

Validation and Analysis
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Caption: Logical workflow for crystal structure determination.

Conclusion

This technical guide provides an overview of the available information on the crystal structure
of 1,3-Bis(4-bromophenyl)propanone. While the existence of a determined crystal structure
is confirmed through citations, the detailed quantitative data and experimental protocols are
contained within a primary research article that was not accessible for this review. For in-depth
research and drug development applications, it is imperative to consult the original publication
by Varughese and Draper in Crystal Growth & Design from 2010. The provided diagrams offer
a general understanding of the synthetic and analytical workflows relevant to the study of such
compounds.

 To cite this document: BenchChem. [Crystal structure of 1,3-Bis(4-bromophenyl)propanone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268880#crystal-structure-of-1-3-bis-4-bromophenyl-
propanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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